Cas no 2196077-13-9 (N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide)

• Product Name: N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide
• CAS No: 2196077-13-9
• MF: C₁₅H₁₇F₃N₂O
• MW: 298.303494215012
• CID: 5414010
• PubChem ID: 132326884
• Update Time: 2025-06-11

N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-6689005
• N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]prop-2-enamide
• Z3488529695
• 2196077-13-9
• AKOS033934768
• N-{1-[3-(trifluoromethyl)phenyl]piperidin-4-yl}prop-2-enamide
• N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide

• Inchi： 1S/C15H17F3N2O/c1-2-14(21)19-12-6-8-20(9-7-12)13-5-3-4-11(10-13)15(16,17)18/h2-5,10,12H,1,6-9H2,(H,19,21)
• InChI Key： UGXRFVRNXDOCRY-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 298.12929766g/mol
• Monoisotopic Mass: 298.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.8±45.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide

Professional Introduction to N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide (CAS No: 2196077-13-9)

N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide, identified by its CAS number 2196077-13-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a piperidine ring and a trifluoromethyl-substituted phenyl group, which are structural motifs known for their potential in modulating biological pathways and enhancing pharmacological activity.

The structural composition of N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery. The piperidinyl moiety is a common pharmacophore in many bioactive molecules, contributing to favorable pharmacokinetic profiles and binding affinity to biological targets. Additionally, the trifluoromethyl group, a well-documented electron-withdrawing substituent, can significantly influence the metabolic stability and lipophilicity of the compound, thereby affecting its overall efficacy and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide has emerged as a compound of interest due to its potential applications in treating various diseases. Studies have indicated that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic disorders. The presence of the piperidinyl group suggests that it could interact with specific binding sites on target proteins, leading to modulatory effects on cellular signaling pathways.

The synthesis of N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The use of high-purity starting materials and rigorous quality control measures ensures the final product meets the stringent standards required for pharmaceutical applications.

Evaluation of the pharmacological properties of N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide has revealed promising results in preclinical studies. The compound demonstrates selective binding affinity to certain therapeutic targets, suggesting its potential as an active pharmaceutical ingredient (API) in drug development. Furthermore, its structural features contribute to favorable pharmacokinetic properties, including good solubility and metabolic stability, which are crucial for oral administration and systemic distribution.

The impact of the trifluoromethyl group on the pharmacological profile of N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl]-2-propenamide has been extensively studied. This substituent enhances the metabolic stability by preventing unwanted degradation pathways, thereby extending the half-life of the compound in vivo. Additionally, it improves lipophilicity, which can enhance membrane permeability and facilitate cellular uptake. These properties make it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, N-[1-[3-(Trifluoromethyl)phenyl]-4-piperidinyl strong>] -2-propenamide (CAS No: < strong > 2196077-13-9 strong >) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising pharmacological properties. Ongoing research continues to explore its potential applications in treating various diseases, with particular focus on inflammatory and metabolic disorders. The continued investigation into this compound holds great promise for future medical breakthroughs.